1-((4-chlorophenyl)sulfonyl)-N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C18H17ClN4O5S/c19-13-3-5-14(6-4-13)29(25,26)23-9-7-12(8-10-23)16(24)20-18-22-21-17(28-18)15-2-1-11-27-15/h1-6,11-12H,7-10H2,(H,20,22,24)
• InChI Key: VNSCMVSRTSKSOM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=NN=C(O2)C3=CC=CO3)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C18H17ClN4O5S
• Molecular Weight: 436.9 g/mol

Description

1-((4-chlorophenyl)sulfonyl)-N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H17ClN4O5S and its molecular weight is 436.87. The purity is usually 95%.
BenchChem offers high-quality 1-((4-chlorophenyl)sulfonyl)-N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((4-chlorophenyl)sulfonyl)-N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential Drug Candidate for Alzheimer's Disease

A series of N-substituted derivatives of 3-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]propanamide was synthesized and evaluated as new drug candidates for Alzheimer’s disease. These compounds were screened for enzyme inhibition activity against acetylcholinesterase (AChE), a key enzyme associated with Alzheimer's. The study aimed at developing effective treatments for Alzheimer’s by inhibiting AChE activity, with a focus on structural elucidation and haemolytic activity evaluation of the synthesized compounds Rehman et al., 2018.

Antibacterial Applications

Derivatives of this compound have been synthesized and evaluated for their antibacterial potentials. Specifically, acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores were created to combat bacterial strains such as Salmonella typhi, Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Bacillus subtilis. The study identified compounds with significant inhibitory concentrations against these pathogens, highlighting the potential of these derivatives in treating bacterial infections Iqbal et al., 2017.

Anticancer Agents

Another study focused on the synthesis of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids, evaluating them as anticancer agents. These compounds exhibited promising anticancer activity, with certain derivatives showing low IC50 values, indicating their potential as effective anticancer agents. The research underscores the need for further in vivo studies to confirm their therapeutic usefulness in cancer treatment Rehman et al., 2018.